Cas no 23706-07-2 (2-Imidazolidinone,1-(hydroxymethyl)-4,5-dimethoxy-)

2-Imidazolidinone,1-(hydroxymethyl)-4,5-dimethoxy- structure
23706-07-2 structure
Product name:2-Imidazolidinone,1-(hydroxymethyl)-4,5-dimethoxy-
CAS No:23706-07-2
MF:C6H12N2O4
MW:176.17048
CID:291265
PubChem ID:90968

2-Imidazolidinone,1-(hydroxymethyl)-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Imidazolidinone,1-(hydroxymethyl)-4,5-dimethoxy-
    • 1-(Hydroxymethyl)-4,5-dimethoxyimidazolidin-2-one
    • 1-(Hydroxymethyl)-4,5-dimethoxy-4,5-dihydro-1H-imidazol-2-ol
    • NS00050780
    • DTXSID80946513
    • 23706-07-2
    • EINECS 245-836-9
    • Inchi: InChI=1S/C6H12N2O4/c1-11-4-5(12-2)8(3-9)6(10)7-4/h4-5,9H,3H2,1-2H3,(H,7,10)
    • InChI Key: RLCNRJIGKFHYRP-UHFFFAOYSA-N
    • SMILES: OCN1C(OC)C(OC)NC1=O

Computed Properties

  • Exact Mass: 176.07976
  • Monoisotopic Mass: 176.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.7
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • PSA: 71.03

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